Cas no 942000-39-7 (1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 942000-39-7
• MF: C₁₇H₁₇ClN₆O
• MW: 356.80948138237
• CID: 6353104
• PubChem ID: 18565882
• Update Time: 2025-05-20

1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• 1-(4-chlorophenyl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea
• 1-(4-chlorophenyl)-3-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]urea
• F2072-0005
• 1-(4-chlorophenyl)-3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• AKOS024626019
• 942000-39-7

• Inchi： 1S/C17H17ClN6O/c1-11-3-8-15(9-12(11)2)24-16(21-22-23-24)10-19-17(25)20-14-6-4-13(18)5-7-14/h3-9H,10H2,1-2H3,(H2,19,20,25)
• InChI Key： HMZWIGLQXTXXLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NCC1=NN=NN1C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 356.1152369g/mol
• Monoisotopic Mass: 356.1152369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

1-(4-Chlorophenyl)-3-{1-(3,4-Dimethylphenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Urea: A Comprehensive Overview

The compound with CAS No. 942000-39-7, known as 1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with a tetrazole ring and substituted aromatic groups. The presence of the tetrazole ring and the chlorophenyl group makes this compound particularly interesting for researchers exploring novel drug candidates or advanced materials.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or to enhance the pharmacokinetic properties of drugs. The tetrazole ring in this compound is known to confer stability and bioavailability, making it a valuable component in drug design. Additionally, the chlorophenyl group introduces electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate tetrazole derivatives and subsequent coupling reactions to form the urea linkage. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency of synthesizing such complex molecules.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Furthermore, its tetrazole moiety has been implicated in modulating receptor activity, making it a candidate for neurodegenerative disease treatments.

Recent studies have also explored the use of this compound in materials science. The tetrazole ring's ability to form hydrogen bonds makes it suitable for designing self-healing materials or stimuli-responsive polymers. Additionally, the chlorophenyl group contributes to the molecule's aromaticity and electronic properties, which are crucial for applications in organic electronics.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable use.

In conclusion, 1-(4-chlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery and materials science. As ongoing studies continue to uncover its potential uses and properties, this compound is poised to play a significant role in future innovations.